Cas no 77353-35-6 (Acetic acid, (2-propynyloxy)-, ethyl ester)

• Product Name: Acetic acid, (2-propynyloxy)-, ethyl ester
• CAS No: 77353-35-6
• MF: C₇H₁₀O₃
• MW: 142.152502536774
• CID: 536277
• PubChem ID: 12883734
• Update Time: 2025-04-19

Acetic acid, (2-propynyloxy)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Acetic acid, (2-propynyloxy)-, ethyl ester
• ethyl 2-prop-2-ynoxyacetate
• SKFAEXSXEBYUSS-UHFFFAOYSA-N
• AT18918
• Prop-2-ynyloxy-acetic acid ethyl ester
• ETHYL 2-(PROP-2-YN-1-YLOXY)ACETATE
• Ethyl [(prop-2-yn-1-yl)oxy]acetate
• ethyl (2-propynyloxy)acetate
• 77353-35-6
• ethyl alpha-propargyloxyacetate
• DTXSID10512265
• SCHEMBL691629
• DB-114342

• Inchi： 1S/C7H10O3/c1-3-5-9-6-7(8)10-4-2/h1H,4-6H2,2H3
• InChI Key： SKFAEXSXEBYUSS-UHFFFAOYSA-N
• SMILES： O(C(COCC#C)=O)CC

Computed Properties

• Exact Mass: 142.062994177g/mol
• Monoisotopic Mass: 142.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 35.5Ų